N-benzyl-N'-(3,5-dimethylphenyl)malonamide

• IUPAC Name: N-benzyl-N'-(3,5-dimethylphenyl)propanediamide
• InChI: InChI=1S/C18H20N2O2/c1-13-8-14(2)10-16(9-13)20-18(22)11-17(21)19-12-15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: VOAITUCUPFWNRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CC(=O)NCC2=CC=CC=C2)C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-benzyl-N’-(3,5-dimethylphenyl)malonamide is an organic compound that belongs to the class of malonamides It is characterized by the presence of a benzyl group and a 3,5-dimethylphenyl group attached to the nitrogen atoms of the malonamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N’-(3,5-dimethylphenyl)malonamide typically involves the reaction of benzylamine with 3,5-dimethylphenyl isocyanate in the presence of a suitable solvent and catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{Benzylamine} + \text{3,5-dimethylphenyl isocyanate} \rightarrow \text{N-benzyl-N'-(3,5-dimethylphenyl)malonamide}$$Benzylamine+3,5-dimethylphenyl isocyanate→N-benzyl-N’-(3,5-dimethylphenyl)malonamide

Industrial Production Methods

In an industrial setting, the production of N-benzyl-N’-(3,5-dimethylphenyl)malonamide may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost, and efficiency. The use of automated reactors and advanced purification techniques ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N’-(3,5-dimethylphenyl)malonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or carboxylic acids.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The benzyl and 3,5-dimethylphenyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines.

Scientific Research Applications

N-benzyl-N’-(3,5-dimethylphenyl)malonamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-benzyl-N’-(3,5-dimethylphenyl)malonamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-N’-(3,5-dimethylphenyl)formamide
• N-benzyl-N’-(3,5-dimethylphenyl)urea
• N-benzyl-N’-(3,5-dimethylphenyl)carbamate

Uniqueness

N-benzyl-N’-(3,5-dimethylphenyl)malonamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.